Cas no 1256345-48-8 ((3-Chloro-5-isobutoxyphenyl)boronic acid)

• Product Name: (3-Chloro-5-isobutoxyphenyl)boronic acid
• CAS No: 1256345-48-8
• MF: C₁₀H₁₄BClO₃
• MW: 228.480362415314
• MDL: MFCD16660268
• CID: 828250
• Update Time: 2025-11-01

(3-Chloro-5-isobutoxyphenyl)boronic acid Chemical and Physical Properties

Names and Identifiers

• (3-Chloro-5-isobutoxyphenyl)boronic acid
• 3-CHLORO-5-ISOBUTOXYPHENYLBORONIC ACID

• MDL： MFCD16660268
• Inchi： 1S/C10H14BClO3/c1-7(2)6-15-10-4-8(11(13)14)3-9(12)5-10/h3-5,7,13-14H,6H2,1-2H3
• InChI Key： CGTOXTWGSICCOL-UHFFFAOYSA-N
• SMILES： ClC1C=C(B(O)O)C=C(C=1)OCC(C)C

Computed Properties

• Exact Mass: 228.07200
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4

Experimental Properties

• PSA: 49.69000
• LogP: 1.05460

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on (3-Chloro-5-isobutoxyphenyl)boronic acid

Comprehensive Overview of (3-Chloro-5-isobutoxyphenyl)boronic acid (CAS No. 1256345-48-8)

(3-Chloro-5-isobutoxyphenyl)boronic acid (CAS No. 1256345-48-8) is a specialized boronic acid derivative widely utilized in organic synthesis, pharmaceutical research, and material science. This compound belongs to the class of arylboronic acids, which are pivotal intermediates in Suzuki-Miyaura cross-coupling reactions, a cornerstone of modern synthetic chemistry. Its unique structure, featuring a chloro substituent and an isobutoxy group, enhances its reactivity and selectivity in forming carbon-carbon bonds, making it invaluable for constructing complex molecular architectures.

The growing demand for boronic acid-based compounds like (3-Chloro-5-isobutoxyphenyl)boronic acid is driven by their applications in drug discovery, particularly in developing kinase inhibitors and anticancer agents. Researchers frequently search for "boronic acid Suzuki coupling" or "arylboronic acid applications," reflecting the compound's relevance in cutting-edge science. Its CAS No. 1256345-48-8 is often queried in databases like SciFinder and Reaxys, underscoring its importance in academic and industrial settings.

In material science, (3-Chloro-5-isobutoxyphenyl)boronic acid is explored for designing organic electronic materials and sensors. Its ability to form stable complexes with diols and other ligands makes it a candidate for glucose sensing and molecular recognition systems. Recent studies highlight its potential in bioorthogonal chemistry, a trending topic in click chemistry and live-cell imaging.

Sustainability is another hotspot tied to this compound. Green chemistry initiatives emphasize catalyst recycling and solvent-free reactions, where boronic acids play a role due to their low toxicity and compatibility with aqueous conditions. Searches for "eco-friendly boronic acid synthesis" align with these trends, positioning CAS No. 1256345-48-8 as a subject of innovation.

Quality control of (3-Chloro-5-isobutoxyphenyl)boronic acid is critical, with analytical techniques like HPLC, NMR, and mass spectrometry ensuring purity. Suppliers often list "high-purity boronic acids" as a key selling point, addressing researchers' needs for reliable reagents. Storage recommendations typically include anhydrous conditions and low temperatures to prevent degradation.

In summary, (3-Chloro-5-isobutoxyphenyl)boronic acid (CAS No. 1256345-48-8) bridges multiple disciplines, from medicinal chemistry to advanced materials. Its versatility and alignment with trends like targeted drug delivery and sustainable synthesis ensure its continued prominence in scientific literature and industrial applications.